![molecular formula C9H21N B1593748 Triisopropylamine CAS No. 3424-21-3](/img/structure/B1593748.png)
Triisopropylamine
Overview
Description
Synthesis Analysis
The synthesis of Triisopropylamine involves the reaction of isopropyl alcohol with ammonia . The process typically occurs under anhydrous conditions and requires careful handling due to the reactivity of ammonia. The resulting product is this compound, which appears as a colorless liquid .
Molecular Structure Analysis
The molecule consists of three isopropyl (propan-2-yl) groups attached to a central nitrogen atom. The C-N-C bond angles are nearly coplanar, and the structure is sterically hindered due to the bulky isopropyl radicals. X-ray diffraction analysis reveals that the C-N-C core is pyramidal, with the nitrogen atom slightly off the carbons’ plane .
Chemical Reactions Analysis
This compound can act as a base in various reactions. It is used in peptide coupling reactions, where it facilitates amide bond formation. Additionally, it neutralizes acidic components in some herbicides .
Physical And Chemical Properties Analysis
Scientific Research Applications
Photovoltaic Materials : Triarylamine, a related compound to TIPA, has been significantly utilized in the field of photovoltaic materials due to its electron-donating and transporting capabilities. These materials have shown potential in enhancing the efficiency of next-generation solar cells, particularly in dye-sensitized solar cells (Ning & Tian, 2009).
Structural and Spectroscopic Investigations : Research on structural and spectroscopic properties of non-planar tris(dialkylamino)cyclopropenium cations, closely related to TIPA, has contributed to a better understanding of these compounds in the solid state. This includes findings on the structure of tris(diisopropylamino)cyclopropenium (Butchard et al., 2008).
Solar Cells : A class of triarylamine compound functionalized with bulky triisopropylsilyl ether (-OTIPS) groups, a derivative of TIPA, has been used as a hole transport material in dye-sensitized solar cells. This resulted in high open-circuit potentials and efficiencies up to 1.9% (Sepehrifard et al., 2012).
Cement Chemistry : The impact of admixtures such as TIPA on the setting and hardening processes of cement pastes has been investigated. Studies show that TIPA can act as a hardening accelerator in cement, influencing the setting time and strength evolution at early ages (Aggoun et al., 2008).
Chemiluminescence in Analytical Applications : TIPA, as a coreactant in tris(2,2'-bipyridyl)ruthenium(II) electrochemiluminescence, has been widely applied in analytical chemistry. This method has a broad range of applications due to its effectiveness in various analytical scenarios (Yuan et al., 2012).
Synthesis of Sterically Hindered Amines : Research on the synthesis of amines with extreme steric hindrance, surpassing that of TIPA, has been conducted. This includes the preparation of trialkylamines and their behavior in Hofmann-like elimination reactions (Banert et al., 2020).
Environmental Implications : Studies on the environmental effects of atrazine, a compound closely related to TIPA, have been conducted. This includes the investigation of atrazine in groundwater and its impact on aquatic environments (Pucarević et al., 2002).
Mechanism of Action
Target of Action
Triisopropylamine is an organic chemical compound consisting of three isopropyl groups bound to a central nitrogen atom . As a hindered tertiary amine, its primary targets are polymers, where it acts as a stabilizer .
Mode of Action
This compound interacts with its targets (polymers) by acting as a non-nucleophilic base Its steric hindrance, due to the three isopropyl groups, prevents it from acting as a nucleophile .
Result of Action
The molecular and cellular effects of this compound’s action largely depend on its role as a non-nucleophilic base and a stabilizer for polymers . In the context of polymer stabilization, it can help maintain the integrity and prolong the lifespan of polymers.
Safety and Hazards
Future Directions
properties
IUPAC Name |
N,N-di(propan-2-yl)propan-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H21N/c1-7(2)10(8(3)4)9(5)6/h7-9H,1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKBCYCFRFCNLTO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C(C)C)C(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H21N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1042493 | |
Record name | Triisopropylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1042493 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3424-21-3 | |
Record name | Triisopropylamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3424-21-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Triisopropylamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003424213 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Triisopropylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1042493 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Triisopropylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.020.289 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | TRIISOPROPYLAMINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Y67CF9Z56L | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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